Cas no 4998-28-1 (Benzene,1-chloro-2,4-diisocyanato-)

• Product Name: Benzene,1-chloro-2,4-diisocyanato-
• CAS No: 4998-28-1
• MF: C₈H₃ClN₂O₂
• MW: 194.574620485306
• CID: 335224
• PubChem ID: 350502
• Update Time: 2025-04-19

Benzene,1-chloro-2,4-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2,4-diisocyanato-
• 1-chloro-2,4-diisocyanatobenzene
• NSC-511730
• DTXSID70325575
• 4998-28-1
• 4-chloro-1,3-phenylene diisocyanate
• NSC511730
• SCHEMBL49899
• SZBXTBGNJLZMHB-UHFFFAOYSA-N

• Inchi： 1S/C8H3ClN2O2/c9-7-2-1-6(10-4-12)3-8(7)11-5-13/h1-3H
• InChI Key： SZBXTBGNJLZMHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N=C=O)N=C=O

Computed Properties

• Exact Mass: 193.988305
• Monoisotopic Mass: 193.988305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 4.2

Experimental Properties

• Density: 1.33
• Boiling Point: 287.7°Cat760mmHg
• Flash Point: 116.8°C
• Refractive Index: 1.589

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes